Cas no 408508-82-7 (n-(3,4-dimethylphenyl)-n,4-dimethyl-benzenesulfonamide)

n-(3,4-dimethylphenyl)-n,4-dimethyl-benzenesulfonamide structure
408508-82-7 structure
Product Name:n-(3,4-dimethylphenyl)-n,4-dimethyl-benzenesulfonamide
CAS No:408508-82-7
MF:C16H19NO2S
MW:289.39256310463
CID:926290
PubChem ID:26338869
Update Time:2025-04-19

n-(3,4-dimethylphenyl)-n,4-dimethyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • n-(3,4-dimethylphenyl)-n,4-dimethyl-benzenesulfonamide
    • N-(3,4-dimethylphenyl)-N,4-dimethylbenzenesulfonamide
    • 4-(N-Methyl-p-toluolsulfonylamino)-o-xylol
    • toluene-4-sulfonic acid-(3,4,N-trimethyl-anilide)
    • Toluol-4-sulfonsaeure-(3,4,N-trimethyl-anilid)
    • DTXSID70649920
    • N-(3,4-Dimethylphenyl)-N,4-dimethylbenzene-1-sulfonamide
    • 408508-82-7
    • DB-081826
    • Inchi: 1S/C16H19NO2S/c1-12-5-9-16(10-6-12)20(18,19)17(4)15-8-7-13(2)14(3)11-15/h5-11H,1-4H3
    • InChI Key: MARDJXLXFXFFQI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(C)C1=CC=C(C)C(C)=C1)(=O)=O

Computed Properties

  • Exact Mass: 289.11400
  • Monoisotopic Mass: 289.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.76000
  • LogP: 4.51770
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